Cas no 1094341-18-0 (1-3-(trifluoromethyl)phenylcyclopentan-1-amine)

• Product Name: 1-3-(trifluoromethyl)phenylcyclopentan-1-amine
• CAS No: 1094341-18-0
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• MDL: MFCD09910054
• CID: 4560368
• PubChem ID: 43146581
• Update Time: 2025-07-24

1-3-(trifluoromethyl)phenylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(TRIFLUOROMETHYL)PHENYL)CYCLOPENTANAMINE
• 1-[3-(trifluoromethyl)phenyl]cyclopentan-1-amine
• 1-[3-(Trifluoromethyl)phenyl]cyclopentanamine
• 1-3-(trifluoromethyl)phenylcyclopentan-1-amine

• MDL： MFCD09910054
• Inchi： 1S/C12H14F3N/c13-12(14,15)10-5-3-4-9(8-10)11(16)6-1-2-7-11/h3-5,8H,1-2,6-7,16H2
• InChI Key： JTQCHEGMNUGFPQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C(F)(F)F)=C2)(N)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-3-(trifluoromethyl)phenylcyclopentan-1-amine

Comprehensive Overview of 1-3-(Trifluoromethyl)phenylcyclopentan-1-amine (CAS No. 1094341-18-0)

1-3-(Trifluoromethyl)phenylcyclopentan-1-amine (CAS No. 1094341-18-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition studies, aligning with current trends in precision medicine and targeted therapies.

The compound's molecular structure, featuring a cyclopentane ring and an aromatic phenyl group, offers versatile reactivity for synthetic modifications. This adaptability is crucial for developing novel bioactive molecules, especially in the context of structure-activity relationship (SAR) studies. Recent publications highlight its role in optimizing lead compounds for neurodegenerative diseases, a hot topic in 2024 due to the rising global prevalence of conditions like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, 1-3-(Trifluoromethyl)phenylcyclopentan-1-amine is often synthesized via palladium-catalyzed cross-coupling reactions or reductive amination protocols. These methods align with the industry's shift toward greener chemistry, as evidenced by the growing demand for sustainable synthesis techniques in peer-reviewed journals. Its CAS No. 1094341-18-0 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance—a frequent concern for pharmaceutical companies navigating global markets.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods address the increasing emphasis on quality control in API (Active Pharmaceutical Ingredient) manufacturing, a recurring theme in FDA and EMA guidelines. The compound's trifluoromethyl moiety also makes it a candidate for 19F-NMR studies, a niche but expanding area in molecular imaging.

In agrochemical applications, derivatives of 1-3-(Trifluoromethyl)phenylcyclopentan-1-amine have shown promise as precursors for herbicides with improved environmental profiles. This resonates with the 2024 focus on eco-friendly pesticides, driven by stricter EU regulations on chemical persistence. The compound's logP and soil adsorption coefficients are frequently modeled in QSAR (Quantitative Structure-Activity Relationship) studies, addressing industry demands for predictive toxicology tools.

Market analysts note rising procurement inquiries for CAS No. 1094341-18-0 from contract research organizations (CROs), reflecting broader trends in outsourced drug development. The compound's patent landscape reveals strategic filings by major pharma players, particularly for kinase inhibitor applications—a dominant theme in oncology research. These insights are valuable for stakeholders monitoring IP landscapes or evaluating collaboration opportunities.

Storage and handling recommendations for 1-3-(Trifluoromethyl)phenylcyclopentan-1-amine emphasize inert atmosphere protection due to its amine functionality, a detail often queried in chemical safety databases. This aligns with occupational health trends promoting GLP-compliant workflows in laboratories. The compound's stability under various pH conditions is another frequently researched aspect, particularly for formulators developing extended-release drug formulations.

Emerging applications include its use in metal-organic frameworks (MOFs) for catalytic systems, tapping into the booming interest in nanostructured materials. Computational chemists also utilize its structure in molecular docking simulations to validate new cheminformatics algorithms—a crossover between pharmaceutical and AI-driven drug design. These interdisciplinary connections enhance its relevance in grant proposals and R&D funding applications.

In summary, 1-3-(Trifluoromethyl)phenylcyclopentan-1-amine (CAS No. 1094341-18-0) exemplifies the convergence of synthetic innovation and applied research. Its multifaceted utility across drug discovery, agrochemistry, and materials science positions it as a compound of enduring scientific and commercial interest, particularly in sectors prioritizing molecular diversification and intellectual property generation.